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Introduction
Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic highly effective against a wide

range of Gram-positive and Gram-negative bacteria.[1][2] In cell culture, it is primarily utilized

for the effective elimination of Mycoplasma species, which are common, insidious contaminants

that can significantly alter cell physiology and compromise experimental results.[2][3][4]

Ciprofloxacin hydrochloride monohydrate is the salt form commonly used for preparing

aqueous solutions. It acts by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes

essential for DNA replication and transcription, leading to bacterial cell death.[2][5][6] Its high

efficacy and specificity make it a valuable tool for decontaminating valuable cell lines and as a

preventative measure in sensitive cultures.

Physicochemical and Stability Data
Proper preparation and storage of ciprofloxacin solutions are critical to ensure efficacy and

prevent degradation. The following tables summarize key quantitative data regarding its

properties and stability.

Table 1: Physicochemical Properties of Ciprofloxacin Hydrochloride Monohydrate
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Property Value References

Molecular Formula C₁₇H₁₈FN₃O₃ • HCl • H₂O [7][8]

Molecular Weight 385.82 g/mol [7][8]

Appearance
Faintly yellowish to light yellow

crystalline powder
[7][9][10]

Solubility in Water ~35 mg/mL [4][7][8]

Solubility in Ethanol
Very slightly soluble /

Practically insoluble
[7][9]

| pH of Aqueous Solution| 3.0 - 4.6 |[8][10][11] |

Table 2: Stability and Recommended Storage of Ciprofloxacin Solutions

Storage
Condition

Diluent /
Solvent

Stability
Duration

Notes References

Room

Temperature

(21-24°C)

Water, 0.9%
NaCl, or 5%
Dextrose

At least 30
days

Protect from
light.

[11][12]

Refrigerated (2-

8°C)

Water, 0.9%

NaCl, or 5%

Dextrose

At least 30 days

Protect from

light. Crystals

may form but

redissolve at

room

temperature.

[12][13]

| Frozen (-20°C) | Water or 1% HCl | At least 60 days to 12 months | Recommended for long-

term storage of stock solutions. Aliquoting is advised to avoid freeze-thaw cycles. |[2][7][14] |

Mechanism of Action
Ciprofloxacin's antibacterial activity is highly specific to prokaryotic enzymes. It targets DNA

gyrase (Topoisomerase II) and Topoisomerase IV, which are crucial for managing DNA
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supercoiling during replication. By stabilizing the enzyme-DNA complex, ciprofloxacin prevents

the re-ligation of cleaved DNA strands, leading to double-strand breaks and subsequent

inhibition of DNA synthesis, ultimately causing bacterial cell death.[6][15] This mechanism is

selectively toxic to bacteria because ciprofloxacin binds to bacterial DNA gyrase with an affinity

approximately 100 times greater than to its mammalian counterpart.[5]
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Workflow: Ciprofloxacin Stock Solution Preparation

Start

1. Weigh 100 mg
Ciprofloxacin HCl Powder

2. Add 8 mL H₂O and
Vortex to Dissolve

3. Adjust Volume
to 10 mL with H₂O

4. Sterile Filter
(0.22 µm Syringe Filter)

5. Aliquot into Sterile,
Light-Protecting Vials

6. Store at -20°C

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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